Cas no 20638-52-2 (4-Phenyltetrahydro-2H-pyran)

4-Phenyltetrahydro-2H-pyran structure
4-Phenyltetrahydro-2H-pyran structure
Product Name:4-Phenyltetrahydro-2H-pyran
CAS No:20638-52-2
MF:C11H14O
MW:162.228263378143
CID:860496
PubChem ID:140726
Update Time:2025-09-23

4-Phenyltetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

    • 4-Phenyltetrahydro-2H-pyran
    • 4-Phenyl-tetrahydro-2H-pyran
    • 2H-Pyran, tetrahydro-4-phenyl-
    • 3-phenyltetrahydropyran
    • 4-phenyl-tetrahydro-pyran
    • 4-Phenyltetrahydropyran
    • 4-Phenyl-tetrahydropyran
    • AC1L3HKC
    • CTK8B6966
    • Pyran, 4-phenyltetrahydro-,
    • SureCN1443076
    • tetrahydro-4-phenyl-2H-pyran
    • MDL: MFCD17019332
    • Inchi: 1S/C11H14O/c1-2-4-10(5-3-1)11-6-8-12-9-7-11/h1-5,11H,6-9H2
    • InChI Key: ONWZSVWXPXFCBR-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3

Experimental Properties

  • PSA: 9.23

4-Phenyltetrahydro-2H-pyran Pricemore >>

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